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Compound of Interest

Eleven-Nineteen-Leukemia
Compound Name:
Protein IN-1

Cat. No.: B12406110

Essential Safety and Handling Guide for Eleven-
Nineteen-Leukemia Protein IN-1

Disclaimer: A specific Safety Data Sheet (SDS) for Eleven-Nineteen-Leukemia Protein IN-1 is
not publicly available. This guide is based on established best practices for handling potent,
powdered small molecule inhibitors in a research laboratory setting. All personnel must conduct
a thorough risk assessment before beginning any work.

This document provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Eleven-Nineteen-Leukemia Protein IN-1. The
following procedures are designed to minimize exposure and ensure a safe laboratory

environment.

Hazard Identification and Assessment

Eleven-Nineteen-Leukemia Protein IN-1 is a potent inhibitor of the ENL YEATS domain.[1][2]
The ENL protein is a histone acetylation reader involved in transcriptional regulation and is
implicated in the pathogenesis of acute myeloid leukemia (AML), particularly in cases with MLL
gene rearrangements.[2][3][4] As a potent biological modulator, this compound should be
handled with caution, assuming it may have toxicological properties. The primary hazards are
associated with the handling of the powdered form, which poses an inhalation risk.
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Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to prevent dermal, ocular, and respiratory
exposure. The open handling of the powdered compound is strongly discouraged.[5]
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PPE Category

Specification

Rationale

Eye and Face Protection

ANSI z87.1-compliant safety
glasses with side shields are
the minimum requirement.[6] A
full-face shield should be worn
over safety glasses when
handling the powder or when
there is a significant splash

risk.

Protects against accidental
splashes of solutions and
airborne particles of the

powdered compound.

Hand Protection

Double gloving with
disposable, powder-free nitrile
gloves is required.[6] Check
the glove manufacturer's
chemical resistance guide for
compatibility with the solvent
used for reconstitution. Gloves
should be changed
immediately upon known or
suspected contact with the

compound.

Provides a barrier against skin
contact. Double gloving offers
additional protection in case

the outer glove is breached.

Body Protection

A buttoned, long-sleeved
laboratory coat is mandatory.
[6][7] Consider a disposable
gown over the lab coat when
handling larger quantities of

the powder.

Protects skin and personal

clothing from contamination.

Respiratory Protection

When handling the powdered
form outside of a containment
system (e.g., glove box), a
NIOSH-approved respirator
(e.g., N95 or higher) is
essential to prevent inhalation.

[7]

The powdered form can easily
become airborne, posing a

significant inhalation hazard.
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Operational Plan: Safe Handling Procedures

Engineering controls are the primary means of exposure reduction and must be used in
conjunction with appropriate PPE.

Engineering Controls:

e Primary Containment: Whenever possible, handle the powdered form of Eleven-Nineteen-
Leukemia Protein IN-1 in a certified chemical fume hood, a ventilated balance safety
enclosure, or a glove box to minimize the risk of inhalation.[8]

» Facility Ventilation: Work areas should have single-pass air handling systems with negative
pressure relative to adjacent corridors to prevent the spread of airborne contaminants.[5][8]

Step-by-Step Handling Protocol:
e Preparation:
o Designate a specific area for handling the compound.

o Ensure all necessary PPE, spill cleanup materials, and waste containers are readily
accessible.

o Pre-label all vials and tubes before beginning work.
e Weighing the Powdered Compound:

o Perform this task within a ventilated enclosure or chemical fume hood to contain any
airborne powder.

o Use anti-static weigh paper or a tared vial to prevent dispersal of the powder.
o Handle the container and spatula with care to avoid generating dust.
o Close the primary container immediately after weighing.

o Reconstitution (Creating a Stock Solution):
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o Add the solvent to the vial containing the weighed powder slowly and carefully to avoid
splashing.

o Cap the vial securely before agitating (vortexing or sonicating) to fully dissolve the
compound.

o Visually inspect to ensure complete dissolution before proceeding.

e Handling Solutions:
o All work with solutions of the inhibitor should be performed in a chemical fume hood.

o Use positive displacement pipettes for accurate and safe transfer of solutions.

Disposal Plan

All waste generated from handling Eleven-Nineteen-Leukemia Protein IN-1 must be treated
as hazardous chemical waste.

Waste Stream Disposal Procedure

All contaminated solid materials (e.g., gloves,

weigh paper, pipette tips, vials) must be
Solid Waste 91 PApet. pip P )

collected in a dedicated, clearly labeled

hazardous waste container.[9]

Unused or waste solutions containing the

inhibitor should be collected in a sealed,
Liquid Waste properly labeled, and chemically compatible

hazardous waste container. Do not dispose of

down the sanitary sewer.

Needles and syringes used for administering the
Sharps Waste compound in experimental models must be

disposed of in a designated sharps container.

Follow all institutional and local regulations for hazardous waste disposal.
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Quantitative Data Summary

The following table summarizes the reported biological activity of Eleven-Nineteen-Leukemia
Protein IN-1 and related compounds.

Compound/inh  Target Cell IC50 / CC50
. . Assay Type Reference
ibitor Line Value

Eleven-Nineteen-

) ENL YEATS Biochemical
Leukemia ) IC50: 14.5 nM [1]
) domain Assay

Protein IN-1

Eleven-Nineteen-

Leukemia MOLM-13 cells Cell Viability IC50: 39.6 uM [1]
Protein IN-1

Eleven-Nineteen-

Leukemia MV4-11 cells Cell Viability IC50: 45.1 uM [1]

Protein IN-1

Experimental Protocol: Preparation of a 10 mM
Stock Solution

This protocol outlines the steps for safely preparing a stock solution from the powdered
compound.

Materials:

Eleven-Nineteen-Leukemia Protein IN-1 (solid)

Appropriate solvent (e.g., DMSO)

Ventilated balance enclosure or chemical fume hood

Calibrated analytical balance

Microcentrifuge tubes or vials
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o Calibrated pipettes and sterile, filtered tips

o Vortex mixer

Procedure:

e Don all required PPE as specified in Section 2.

o Perform all powder handling steps within a certified chemical fume hood or other ventilated
enclosure.

» Tare a sterile microcentrifuge tube on the analytical balance.

o Carefully weigh the desired amount of Eleven-Nineteen-Leukemia Protein IN-1 into the
tared tube.

e Record the exact mass of the compound.

o Calculate the volume of solvent required to achieve a 10 mM concentration based on the
molecular weight of the compound.

e Using a calibrated pipette, add the calculated volume of solvent to the tube containing the
powder.

e Securely cap the tube and vortex until the solid is completely dissolved. Gentle heating or
sonication may be required, depending on the compound's solubility characteristics.

o Label the tube clearly with the compound name, concentration, solvent, and date of
preparation.

» Store the stock solution at the recommended temperature (typically -20°C or -80°C) in small
aliquots to avoid repeated freeze-thaw cycles.

Visualization of the ENL Signaling Pathway

The Eleven-Nineteen Leukemia (ENL) protein is a key component of the Super Elongation
Complex (SEC), which regulates transcriptional elongation. ENL uses its YEATS domain to
recognize acetylated histone tails (specifically H3K9ac and H3K27ac), tethering the SEC to
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chromatin. This action promotes the release of paused RNA Polymerase Il (Pol Il), leading to
the productive elongation of transcripts for key oncogenes like MYC and HOX genes, which are
critical for leukemic cell proliferation.[2][10]
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Caption: Role of ENL in Transcriptional Elongation and Leukemia.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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